3-Methyl-7-octyl-8-[(2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione
3-Methyl-7-octyl-8-[(2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
331842-88-7
VCID:
VC0404572
InChI:
InChI=1S/C22H30N4O2S/c1-3-4-5-6-7-11-15-26-18-19(25(2)21(28)24-20(18)27)23-22(26)29-16-14-17-12-9-8-10-13-17/h8-10,12-13H,3-7,11,14-16H2,1-2H3,(H,24,27,28)
SMILES:
CCCCCCCCN1C2=C(N=C1SCCC3=CC=CC=C3)N(C(=O)NC2=O)C
Molecular Formula:
C22H30N4O2S
Molecular Weight:
414.6g/mol
3-Methyl-7-octyl-8-[(2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 331842-88-7
Main Products
VCID: VC0404572
Molecular Formula: C22H30N4O2S
Molecular Weight: 414.6g/mol
![3-Methyl-7-octyl-8-[(2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione - 331842-88-7](/images/no_structure.jpg)
| CAS No. | 331842-88-7 |
|---|---|
| Product Name | 3-Methyl-7-octyl-8-[(2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C22H30N4O2S |
| Molecular Weight | 414.6g/mol |
| IUPAC Name | 3-methyl-7-octyl-8-(2-phenylethylsulfanyl)purine-2,6-dione |
| Standard InChI | InChI=1S/C22H30N4O2S/c1-3-4-5-6-7-11-15-26-18-19(25(2)21(28)24-20(18)27)23-22(26)29-16-14-17-12-9-8-10-13-17/h8-10,12-13H,3-7,11,14-16H2,1-2H3,(H,24,27,28) |
| Standard InChIKey | ASRPTYYAEPWBJL-UHFFFAOYSA-N |
| SMILES | CCCCCCCCN1C2=C(N=C1SCCC3=CC=CC=C3)N(C(=O)NC2=O)C |
| Canonical SMILES | CCCCCCCCN1C2=C(N=C1SCCC3=CC=CC=C3)N(C(=O)NC2=O)C |
| PubChem Compound | 3113195 |
| Last Modified | Nov 11 2021 |
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